Cas no 499982-81-9 (1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-)

1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)- structure
499982-81-9 structure
Product Name:1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-
CAS No:499982-81-9
MF:C14H12N2O6
MW:304.254883766174
CID:1543315
Update Time:2024-08-24

1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-
    • Inchi: 1S/C14H12N2O6/c17-13(9-5-1-3-7-11(9)15(19)20)14(18)10-6-2-4-8-12(10)16(21)22/h1-8,13-14,17-18H/t13-,14-/m1/s1
    • InChI Key: JAXJGBPSEYVJQO-ZIAGYGMSSA-N
    • SMILES: [C@H](C1=CC=CC=C1[N+]([O-])=O)(O)[C@@H](C1=CC=CC=C1[N+]([O-])=O)O

Computed Properties

  • Exact Mass: 304.06956

Experimental Properties

  • Density: 1.497±0.06 g/cm3(Predicted)
  • Boiling Point: 553.9±45.0 °C(Predicted)
  • PSA: 126.74
  • pka: 12.42±0.20(Predicted)
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